
Repandiol: A Technical Guide to its Discovery,
Origin, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Repandiol

Cat. No.: B130060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Repandiol, a novel diepoxide compound, was first isolated from the edible mushroom Hydnum

repandum and its variety album.[1][2] Its chemical structure has been elucidated as

(2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol.[1][2] This compound has garnered

significant interest within the scientific community due to its potent cytotoxic activities against

various tumor cell lines.[1][2][3] This technical guide provides a comprehensive overview of the

discovery, origin, chemical properties, and biological activities of Repandiol, with a focus on

presenting available data in a structured format for researchers and drug development

professionals. While the primary literature detailing the initial isolation and characterization is

not readily available in full-text, this guide synthesizes the existing knowledge to provide a

valuable resource.

Discovery and Origin
Repandiol was first reported in 1992 by Takahashi et al. as a new natural product isolated from

the fruiting bodies of the hedgehog mushroom, Hydnum repandum, and Hydnum repandum

var. album.[1][2] These mushrooms are found in various parts of the world and have been used

in traditional medicine.
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The chemical structure of Repandiol was determined through spectroscopic analysis and

confirmed by synthesis.[1][2]

Systematic Name: (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol

Molecular Formula: C₁₀H₁₀O₄

Molecular Weight: 194.18 g/mol
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Caption: Chemical Structure of Repandiol.

Biological Activity: Cytotoxicity
Repandiol has demonstrated significant cytotoxic activity against a variety of tumor cell lines.

[1][2][3] One study highlighted its potent effect on colon adenocarcinoma cells.

Quantitative Data on Cytotoxicity
Cell Line IC₅₀ (µg/mL)

Colon Adenocarcinoma 0.30

Note: The specific colon adenocarcinoma cell line and the detailed experimental protocol for

this IC₅₀ value were not available in the reviewed literature.
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Experimental Protocols (Generalized)
Due to the unavailability of the full-text of the primary discovery paper, detailed, specific

experimental protocols for the isolation, purification, and cytotoxicity assays of Repandiol
cannot be provided. However, this section outlines generalized methodologies commonly used

for such studies.

Isolation and Purification of Natural Products from
Fungi
The general workflow for isolating a compound like Repandiol from a mushroom would

typically involve the following steps:

Mushroom Fruiting Bodies
(Hydnum repandum)

Extraction
(e.g., with methanol or ethanol)

Solvent Partitioning
(e.g., with ethyl acetate and water)

Column Chromatography
(e.g., Silica Gel)

Further Purification
(e.g., HPLC)

Pure Repandiol
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Caption: Generalized workflow for isolating Repandiol.

Structure Elucidation
The elucidation of a novel chemical structure like Repandiol typically involves a combination of

spectroscopic techniques:

Pure Compound

Mass Spectrometry (MS)
(Determine molecular weight and formula)

Infrared (IR) Spectroscopy
(Identify functional groups)

Nuclear Magnetic Resonance (NMR)
(¹H, ¹³C, COSY, HMBC, NOESY)

(Determine connectivity and stereochemistry)

Proposed Structure

Chemical Synthesis
(Confirmation of structure)

Confirmed Structure of Repandiol

Click to download full resolution via product page

Caption: General process for structure elucidation.

Cytotoxicity Assay (MTT Assay)
A common method to determine the cytotoxic activity of a compound is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The general steps are as follows:
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Seed tumor cells in a 96-well plate

Treat cells with varying concentrations of Repandiol

Incubate for a specified period (e.g., 48-72 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals

Measure absorbance at a specific wavelength

Calculate cell viability and IC₅₀ value

Click to download full resolution via product page

Caption: Workflow of a typical MTT cytotoxicity assay.

Potential Signaling Pathways
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The precise signaling pathways affected by Repandiol have not been elucidated in the

available literature. However, diepoxide compounds are known to be reactive molecules that

can interact with various cellular components. Fungal secondary metabolites, in general, can

influence several key signaling pathways in mammalian cells, including those involved in

apoptosis, cell cycle regulation, and stress responses.

Given Repandiol's cytotoxic nature, it is plausible that it may induce apoptosis through either

the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. It could also potentially

interfere with cell cycle progression, leading to cell death.

Repandiol

Apoptosis Induction Cell Cycle Arrest Oxidative Stress

Tumor Cell Death

Click to download full resolution via product page

Caption: Plausible signaling pathways affected by Repandiol.

Future Directions
The potent cytotoxic activity of Repandiol warrants further investigation. Key areas for future

research include:

Elucidation of the Mechanism of Action: Detailed studies are needed to identify the specific

molecular targets and signaling pathways affected by Repandiol.

In Vivo Studies: Evaluation of the anti-tumor efficacy of Repandiol in animal models is a

crucial next step.
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Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of

Repandiol analogs could lead to the development of even more potent and selective

anticancer agents.

Toxicology Studies: A thorough assessment of the toxicity profile of Repandiol is essential

for any potential therapeutic development.

Conclusion
Repandiol, a diepoxide isolated from Hydnum repandum, represents a promising natural

product with significant cytotoxic properties. While detailed experimental protocols from its

initial discovery are not fully accessible, this guide provides a consolidated overview of the

existing knowledge. The structured presentation of data and generalized experimental

workflows aims to facilitate further research and development of this intriguing compound for

potential therapeutic applications in oncology. The potent activity of Repandiol underscores the

importance of exploring the vast chemical diversity of fungi for novel drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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